Cas no 27166-00-3 (Acetamide,N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,2,2-trichloro-)

• Product Name: Acetamide,N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,2,2-trichloro-
• CAS No: 27166-00-3
• MF: C₈H₁₀Cl₃N₃OS
• MW: 302.608497142792
• CID: 266746
• PubChem ID: 147154
• Update Time: 2025-04-19

Acetamide,N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,2,2-trichloro- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,2,2-trichloro-
• N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,2,2-trichloroacetamide
• 27166-00-3
• DTXSID10181637
• Acetamide, N-(5-butyl-1,3,4-thiadiazol-2-yl)-2,2,2-trichloro-

• Inchi： 1S/C8H10Cl3N3OS/c1-2-3-4-5-13-14-7(16-5)12-6(15)8(9,10)11/h2-4H2,1H3,(H,12,14,15)
• InChI Key： RDZANARHQYDCQA-UHFFFAOYSA-N
• SMILES： ClC(C(NC1=NN=C(CCCC)S1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 300.9613
• Monoisotopic Mass: 300.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.524
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.605
• PSA: 54.88